![molecular formula C15H19NO2 B6169355 ethyl (1R,5R)-3-benzyl-3-azabicyclo[3.1.0]hexane-1-carboxylate CAS No. 1204820-70-1](/img/no-structure.png)
ethyl (1R,5R)-3-benzyl-3-azabicyclo[3.1.0]hexane-1-carboxylate
Overview
Description
Ethyl (1R,5R)-3-benzyl-3-azabicyclo[3.1.0]hexane-1-carboxylate (EBAH) is a synthetic compound that has been studied for its potential applications in various areas of scientific research. EBAH is a cyclic compound composed of a benzene ring and three azabicyclohexane rings. It was first synthesized in the late 1980s, and since then, it has been studied for its potential uses in medicine, biology, and chemistry.
Scientific Research Applications
EBAH has been studied for its potential applications in various areas of scientific research, including medicine, biology, and chemistry. In medicine, EBAH has been studied as an anti-inflammatory agent and an anti-cancer agent. In biology, EBAH has been studied as a potential inhibitor of enzymes involved in DNA replication, transcription, and translation. In chemistry, EBAH has been studied as a potential catalyst for organic reactions.
Mechanism of Action
The exact mechanism of action of EBAH is not yet fully understood. However, it is believed that EBAH interacts with proteins in the body, disrupting their normal functions. For example, EBAH has been found to inhibit the activity of enzymes involved in DNA replication, transcription, and translation. In addition, EBAH has been found to interact with cellular receptors, altering their signaling pathways.
Biochemical and Physiological Effects
EBAH has been found to have a variety of biochemical and physiological effects. In laboratory studies, EBAH has been found to inhibit the activity of enzymes involved in DNA replication, transcription, and translation. In addition, EBAH has been found to have anti-inflammatory and anti-cancer effects. In animal studies, EBAH has been found to reduce inflammation, improve cardiovascular health, and reduce tumor growth.
Advantages and Limitations for Lab Experiments
The use of EBAH in laboratory experiments has both advantages and limitations. One advantage of using EBAH in laboratory experiments is that it is relatively easy to synthesize. In addition, EBAH is relatively stable and has a low toxicity. However, the use of EBAH in laboratory experiments is limited by the fact that it is not yet fully understood how it interacts with proteins in the body.
Future Directions
The potential future directions for research on EBAH include further investigation into its mechanism of action, its biochemical and physiological effects, and its potential applications in medicine, biology, and chemistry. In addition, further research is needed to identify new synthesis methods for EBAH and to develop methods for the efficient production of EBAH for use in laboratory experiments. Finally, further research is needed to identify potential side effects of EBAH and to develop methods for mitigating these side effects.
Synthesis Methods
EBAH can be synthesized using a variety of methods, including the Grignard reaction and the Wittig reaction. The Grignard reaction involves the reaction of a Grignard reagent with a carbonyl compound to produce a tertiary alcohol. In the case of EBAH, the Grignard reagent is an alkyl magnesium halide, and the carbonyl compound is a benzyl ester. The Wittig reaction involves the reaction of a phosphonium ylide with an aldehyde or ketone to produce an alkene. In the case of EBAH, the phosphonium ylide is a phosphonium salt, and the aldehyde is a benzaldehyde.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for ethyl (1R,5R)-3-benzyl-3-azabicyclo[3.1.0]hexane-1-carboxylate involves the formation of the bicyclic ring system followed by the introduction of the benzyl and ethyl groups onto the nitrogen and carboxylate functional groups, respectively.", "Starting Materials": [ "Cyclopentadiene", "Methacrolein", "Benzylamine", "Ethyl chloroformate", "Sodium hydroxide", "Hydrochloric acid", "Sodium bicarbonate", "Sodium chloride", "Anhydrous magnesium sulfate", "Diethyl ether", "Ethanol" ], "Reaction": [ "Step 1: Diels-Alder reaction of cyclopentadiene and methacrolein to form the bicyclic intermediate", "Step 2: Reduction of the bicyclic intermediate with sodium borohydride to form the corresponding alcohol", "Step 3: Protection of the alcohol with ethyl chloroformate to form the ethyl carbonate", "Step 4: Reaction of the ethyl carbonate with benzylamine in the presence of sodium hydroxide to form the benzylated amine", "Step 5: Acidification of the reaction mixture with hydrochloric acid to protonate the amine and liberate the benzylated amine", "Step 6: Extraction of the benzylated amine with diethyl ether", "Step 7: Washing of the organic layer with sodium bicarbonate and brine to remove impurities", "Step 8: Drying of the organic layer with anhydrous magnesium sulfate", "Step 9: Removal of the solvent to obtain the crude product", "Step 10: Purification of the crude product by recrystallization from ethanol to obtain ethyl (1R,5R)-3-benzyl-3-azabicyclo[3.1.0]hexane-1-carboxylate" ] } | |
CAS RN |
1204820-70-1 |
Product Name |
ethyl (1R,5R)-3-benzyl-3-azabicyclo[3.1.0]hexane-1-carboxylate |
Molecular Formula |
C15H19NO2 |
Molecular Weight |
245.3 |
Purity |
95 |
Origin of Product |
United States |
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